4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• SMILES: CC1C(CC(=O)N1)(C)C(C)C
• InChI: InChI=1S/C9H17NO/c1-6(2)9(4)5-8(11)10-7(9)3/h6-7H,5H2,1-4H3,(H,10,11)
• InChIKey: JBTPTZIKBSGBOY-UHFFFAOYSA-N

4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one: Core Identity and Analogs

4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one (CAS 1486357-95-2) is a C9 γ-lactam featuring a fully substituted C4 quaternary carbon bearing both methyl and isopropyl groups, plus a C5 methyl substituent [1]. This creates two sp³ stereocenters within a compact 155.24 Da scaffold, distinguishing it from simpler 2-pyrrolidinone analogs used as solvents or monofunctional intermediates. The compound is commercially supplied at ≥95% purity by vendors including Enamine, AKSci, and Leyan . Its closest in-class comparators are 4,5-dimethylpyrrolidin-2-one (C6, no quaternary center at C4), 4-isopropylpyrrolidin-2-one (C7, no C5 substitution), and 4,4-dimethylpyrrolidin-2-one (C6, quaternary C4 but symmetric gem-dimethyl).

Scaffold

Rigid γ-lactam with two sp³ stereocenters and a fully substituted quaternary C4, providing defined three-dimensional vectors.

Physicochemical

Compact, low-molecular-weight core with moderate computed lipophilicity and a single rotatable bond, balancing preorganization with adaptive fit.

Supply

Research-grade purity available from multiple commercial suppliers, enabling direct incorporation into synthesis workflows.

• [1] Kuujia. 4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one – CAS 1486357-95-2. Computed Properties: XLogP3 1.7, TPSA 29.1 Ų, Rotatable Bonds 1. https://www.kuujia.com/cas-1486357-95-2.html (accessed 2026-04-27). View Source

4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one: Why Simple Analogs Fail

The 4-isopropyl-4-methyl-5-methyl substitution pattern simultaneously increases lipophilicity, introduces a quaternary carbon, and generates two stereocenters—features that are absent or partially present in cheaper, mono-substituted or symmetrically disubstituted analogs [1]. Substituting with 4-isopropylpyrrolidin-2-one loses the C5 methyl and the quaternary center (ΔXLogP3 ≈ –0.9); substituting with 4,5-dimethylpyrrolidin-2-one loses the isopropyl group and the quaternary center (ΔXLogP3 ≈ –1.2). These structural deletions alter LogP, rotatable bond count, conformational rigidity, and the capacity for stereochemical diversification, making the compound non-interchangeable for applications requiring a specific 3D pharmacophore, a chiral scaffold, or a defined lipophilicity window [2][3]. The quantitative evidence below shows the magnitude of these differences.

Lipophilicity mismatch: 4-isopropyl or 4,5-dimethyl analogs show substantially lower computed LogP, which may alter passive permeability and hydrophobic pocket complementarity.

Stereochemical loss: Omitting the C5 methyl or C4 substituent reduces stereocenter count from two to one or zero, limiting utility for asymmetric induction and chiral diversification.

Conformational rigidity difference: Symmetrically disubstituted analogs lack the single torsional degree of freedom, removing the ability to balance preorganization with adaptive binding.

• [1] Kuujia. 4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one – CAS 1486357-95-2. Computed Properties. https://www.kuujia.com/cas-1486357-95-2.html. View Source
• [2] PubChem. 4,5-Dimethylpyrrolidin-2-one (CID 14435951). Computed Properties: XLogP3-AA 0.5, TPSA 29.1 Ų, Rotatable Bond Count 0. https://pubchem.ncbi.nlm.nih.gov/compound/4,5-dimethylpyrrolidin-2-one (accessed 2026-04-27). View Source
• [3] PubChem. 4-(Propan-2-yl)pyrrolidin-2-one (CID 20976007). Computed Properties: XLogP3-AA 0.8, TPSA 29.1 Ų, Rotatable Bond Count 1. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Propan-2-yl_pyrrolidin-2-one (accessed 2026-04-27). View Source

4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one: Quantitative Evidence vs. Analogs

Lipophilicity Advantage Over 4,4-Dimethylpyrrolidin-2-one

The target compound displays an XLogP3 value of 1.7 [1], significantly higher than the three most relevant uncharged comparators: 4,4-dimethylpyrrolidin-2-one (XLogP3 0.4) [2], 4,5-dimethylpyrrolidin-2-one (XLogP3 0.5) [3], and 4-isopropylpyrrolidin-2-one (XLogP3 0.8) [4]. This represents a 3.4-fold increase in calculated partition coefficient relative to the 4,4-dimethyl analog and a >2-fold increase over the 4-isopropyl analog.

Lipophilicity (XLogP3)

Computed property

ΔXLogP3 = +1.3 vs 4,4-dimethyl; +0.9 vs 4-isopropyl

Reported higher lipophilicity may support design of CNS-penetrant fragments.

Computed partition coefficient; no experimental logP or logD available.

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	4,4-Dimethylpyrrolidin-2-one: XLogP3 = 0.4; 4,5-Dimethylpyrrolidin-2-one: XLogP3 = 0.5; 4-Isopropylpyrrolidin-2-one: XLogP3 = 0.8
Quantified Difference	ΔXLogP3 = +1.3 vs 4,4-dimethyl; +1.2 vs 4,5-dimethyl; +0.9 vs 4-isopropyl
Conditions	Computed by XLogP3 algorithm (PubChem/Kuujia); all compounds un-ionized at physiological pH

Why This Matters

Higher LogP correlates with improved passive membrane permeability and potential blood-brain barrier penetration, making the target compound a more suitable lipophilic scaffold for CNS-targeted library design.

• [1] Kuujia. 4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one – CAS 1486357-95-2. Computed Properties. https://www.kuujia.com/cas-1486357-95-2.html. View Source
• [2] PubChem CID 637593. 4,4-Dimethyl-2-pyrrolidinone. XLogP3-AA 0.4. https://pubchem.ncbi.nlm.nih.gov/compound/637593. View Source
• [3] PubChem CID 14435951. 4,5-Dimethylpyrrolidin-2-one. XLogP3-AA 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/4,5-dimethylpyrrolidin-2-one. View Source
• [4] PubChem CID 20976007. 4-(Propan-2-yl)pyrrolidin-2-one. XLogP3-AA 0.8. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Propan-2-yl_pyrrolidin-2-one. View Source

Differential Steric Occupancy vs. 4,5-Dimethylpyrrolidin-2-one

The target compound has a molecular weight of 155.24 Da [1], which is 37% greater than 4,5-dimethylpyrrolidin-2-one (113.16 Da) [2] and 22% greater than 4-isopropylpyrrolidin-2-one (127.18 Da) [3]. The additional mass originates from the isopropyl group at C4, which projects a larger steric volume into the space adjacent to the lactam ring compared to a single methyl group.

Steric Volume (MW)

Computed property

+42 Da over dimethyl analogs; +28 Da over 4-isopropyl analog

Increased steric bulk may probe deeper hydrophobic sub-pockets not reached by smaller alkyl groups.

Molecular weight used as surrogate; steric volume not directly measured.

Evidence Dimension	Molecular Weight (surrogate for steric volume)
Target Compound Data	155.24 Da
Comparator Or Baseline	4,5-Dimethylpyrrolidin-2-one: 113.16 Da; 4-Isopropylpyrrolidin-2-one: 127.18 Da; 4,4-Dimethylpyrrolidin-2-one: 113.16 Da
Quantified Difference	+42.08 Da vs 4,5-dimethyl and 4,4-dimethyl; +28.06 Da vs 4-isopropyl
Conditions	Computed molecular weight from molecular formula C9H17NO vs C6H11NO and C7H13NO

Why This Matters

The larger steric footprint of the isopropyl group can probe deeper hydrophobic sub-pockets in target proteins, offering a differentiation axis in structure-activity relationship (SAR) campaigns where smaller alkyl groups fail to achieve sufficient complementarity.

• [1] Kuujia. 4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one – CAS 1486357-95-2. Molecular Weight 155.24. https://www.kuujia.com/cas-1486357-95-2.html. View Source
• [2] PubChem CID 14435951. 4,5-Dimethylpyrrolidin-2-one. Molecular Weight 113.16 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/4,5-dimethylpyrrolidin-2-one. View Source
• [3] PubChem CID 20976007. 4-(Propan-2-yl)pyrrolidin-2-one. Molecular Weight 127.18 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Propan-2-yl_pyrrolidin-2-one. View Source

Stereochemical Complexity vs. 4-Isopropylpyrrolidin-2-one

The target compound possesses two asymmetric carbon atoms (C4 and C5), generating up to four stereoisomers (as the racemate or resolved enantiomers). In contrast, 4-isopropylpyrrolidin-2-one has only one stereocenter (C4, two enantiomers) [1], and 4,4-dimethylpyrrolidin-2-one has zero stereocenters [2]. The defined stereocenter count for the target compound is 2 (undefined) [3], doubling the potential stereochemical diversity relative to 4-isopropylpyrrolidin-2-one.

Stereochemical Complexity

Structural analysis

2 stereocenters (C4, C5) vs 1 (4-isopropyl) or 0 (dimethyl analogs)

Enables exploration of stereospecific interactions and diastereoselective transformations.

Racemic mixture supplied; enantiopure forms require chiral resolution.

Evidence Dimension	Number of asymmetric carbon atoms (stereocenters)
Target Compound Data	2 (C4 and C5; undefined atom stereocenter count = 2)
Comparator Or Baseline	4-Isopropylpyrrolidin-2-one: 1 stereocenter; 4,4-Dimethylpyrrolidin-2-one: 0 stereocenters; 4,5-Dimethylpyrrolidin-2-one: 2 stereocenters but no quaternary C4
Quantified Difference	2 vs 1 vs 0; the combination of quaternary C4 + C5 substituent is unique among commercial analogs
Conditions	Structural analysis from SMILES/InChI; atom stereocenter count from PubChem-computed descriptors

Why This Matters

Two adjacent stereocenters on a rigid γ-lactam ring provide a defined 3D vector geometry valuable for chiral auxiliary applications or for probing stereospecific binding in enzyme pockets—a capability absent in mono-substituted or achiral analogs.

• [1] PubChem CID 20976007. 4-(Propan-2-yl)pyrrolidin-2-one. Defined Atom Stereocenter Count 0; the single C4 stereocenter is not explicitly defined in the PubChem record. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Propan-2-yl_pyrrolidin-2-one. View Source
• [2] PubChem CID 637593. 4,4-Dimethyl-2-pyrrolidinone. Defined Atom Stereocenter Count 0. https://pubchem.ncbi.nlm.nih.gov/compound/637593. View Source
• [3] Kuujia. 4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one – CAS 1486357-95-2. Undefined Atom Stereocenter Count: 2. https://www.kuujia.com/cas-1486357-95-2.html. View Source

Conformational Rigidity vs. Simpler Analogs

The target compound has exactly one rotatable bond (the isopropyl C–C bond external to the ring), matching 4-isopropylpyrrolidin-2-one (rotatable bond count = 1) [1] but differing from 4,5-dimethylpyrrolidin-2-one and 4,4-dimethylpyrrolidin-2-one, both of which have zero rotatable bonds [2][3]. The quaternary C4 center locks two substituents into fixed orientations, while the C5 methyl remains part of the rigid ring. This yields a scaffold that is largely pre-organized yet retains a single torsional degree of freedom for induced-fit binding.

Conformational Rigidity

Computed descriptor

Rotatable bonds: 1 (target) vs 0 (4,4-dimethyl, 4,5-dimethyl)

Single rotatable bond permits adaptive binding while retaining low entropic penalty.

Computed by Cactvs; solution-phase conformation may differ.

Evidence Dimension	Rotatable bond count
Target Compound Data	1
Comparator Or Baseline	4-Isopropylpyrrolidin-2-one: 1; 4,5-Dimethylpyrrolidin-2-one: 0; 4,4-Dimethylpyrrolidin-2-one: 0
Quantified Difference	1 vs 0 for the dimethyl analogs; identical count to 4-isopropyl analog but with different ring topology
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Low rotatable bond count correlates with reduced entropic penalty upon target binding; the single rotatable bond permits adaptive fit without introducing excessive conformational uncertainty, balancing rigidity and flexibility for fragment-to-lead optimization.

• [1] PubChem CID 20976007. 4-(Propan-2-yl)pyrrolidin-2-one. Rotatable Bond Count 1. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Propan-2-yl_pyrrolidin-2-one. View Source
• [2] PubChem CID 14435951. 4,5-Dimethylpyrrolidin-2-one. Rotatable Bond Count 0. https://pubchem.ncbi.nlm.nih.gov/compound/4,5-dimethylpyrrolidin-2-one. View Source
• [3] PubChem CID 637593. 4,4-Dimethyl-2-pyrrolidinone. Rotatable Bond Count 0. https://pubchem.ncbi.nlm.nih.gov/compound/637593. View Source

4,5-Dimethyl-4-(propan-2-yl)pyrrolidin-2-one: Application Scenarios

Chiral Scaffold for Asymmetric Synthesis

The two adjacent stereocenters on a rigid γ-lactam ring, coupled with the quaternary C4 center, mirror the design principles of the established 'quat' chiral auxiliaries (5-substituted-3,3-dimethyl-2-pyrrolidinones) that mediate highly stereoselective aldol and alkylation reactions [1]. The target compound offers an alternative regiochemistry (C4 quaternary vs C3 quaternary) that may provide complementary facial selectivity. Procurement of the racemate or enantiopure forms enables exploration of diastereoselective transformations where both C4 and C5 stereochemistry influence the outcome.

Lipophilic Fragment for CNS-Targeted Libraries

With an XLogP3 of 1.7—1.2 to 1.3 log units higher than 4,5-dimethyl and 4,4-dimethyl analogs [2]—the compound occupies a lipophilicity range compatible with blood-brain barrier penetration (typically LogP 1–4). Its low molecular weight (155.24 Da) and low rotatable bond count (1) satisfy fragment-based drug discovery metrics (Rule of 3: MW < 300, LogP ≤ 3, HBD ≤ 3). This positions it as a privileged fragment for CNS-targeted libraries where generic pyrrolidinone fragments lack sufficient lipophilicity.

Building Block for Quaternary-Center Bioactive Molecules

The fully substituted C4 carbon is a quaternary center—a structural motif prevalent in bioactive alkaloids and enzyme inhibitors due to its metabolic stability and defined 3D orientation [3]. The isopropyl group provides steric bulk distinct from symmetric gem-dimethyl analogs, enabling differential interactions with hydrophobic enzyme sub-pockets. This scaffold is suitable for incorporation into protease inhibitor cores, GPCR ligand backbones, or as a proline surrogate in constrained peptide mimetics.

HTS Screening Deck Diversification

Commercial availability at ≥95% purity from multiple suppliers (Enamine, AKSci, Leyan) makes this compound a tractable entry for high-throughput screening (HTS) deck expansion. Its dual stereocenters, quaternary carbon, and intermediate LogP differentiate it from commonly stocked 2-pyrrolidinone building blocks, increasing the 3D diversity and physicochemical property coverage of a screening collection.

Application

Selection Property

Validation Focus

Chiral Scaffold Synthesis

Stereochemical complexity (two adjacent stereocenters, quaternary C4)

Facial selectivity in aldol/alkylation; enantiomeric purity after resolution

CNS Fragment Library Design

Moderate computed lipophilicity and fragment Rule-of-3 compliant profile

BBB permeability metrics (e.g., PAMPA-BBB); ligand efficiency indices

Quaternary-Center Bioactive Molecules

Fully substituted C4 with sterically demanding isopropyl group

Metabolic stability assays; enzyme inhibition in protease or GPCR models

HTS Deck Diversification

3D diversity (non-planar ring, two stereocenters) and commercial accessibility

Physicochemical property coverage vs existing collection; library enumeration

• [1] Davies, S. G.; et al. Asymmetric aldol and alkylation reactions mediated by the 'quat' chiral auxiliary (R)-(−)-5-methyl-3,3-dimethyl-2-pyrrolidinone. Tetrahedron Lett. 1994, 35, 2369–2372. https://doi.org/10.1016/S0040-4039(00)77108-9. View Source
• [2] Kuujia. Target compound XLogP3 = 1.7; PubChem CID 14435951 XLogP3 = 0.5; PubChem CID 637593 XLogP3 = 0.4. Comparative LogP analysis. View Source
• [3] Shintani, R.; et al. Palladium-catalyzed asymmetric synthesis of 2-pyrrolidinones with a quaternary carbon stereocenter. Chem. Commun. 2012, 48, 9933–9935. https://doi.org/10.1039/C2CC35088A. View Source